
Ethyllucidone: A Technical Guide on a Promising
Chalcone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyllucidone

Cat. No.: B12429988 Get Quote

Disclaimer: Scientific literature with specific experimental data on the biological activities,

signaling pathways, and detailed experimental protocols for Ethyllucidone (CAS 1195233-59-

0) is exceptionally limited.[1][2] This guide consolidates the available physicochemical data for

Ethyllucidone and, for the purpose of illustrating potential biological activities and

experimental methodologies, draws parallels with the closely related and well-studied structural

analog, Lucidone. The biological data and signaling pathways described herein are based on

studies of Lucidone and should be considered hypothetical for Ethyllucidone pending direct

experimental verification.

Core Molecular Information
Ethyllucidone is a chalcone, a class of natural products known for their diverse biological

activities.[2] Its fundamental molecular and physical properties are summarized below.
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Property Value Source

Molecular Formula C₁₇H₁₆O₄ [1][2]

Molecular Weight 284.31 g/mol

CAS Number 1195233-59-0

IUPAC Name

(2Z)-2-[(2E)-1-Ethoxy-3-

phenyl-2-propen-1-ylidene]-4-

methoxy-4-cyclopentene-1,3-

dione

Chemical Class Chalcone

Natural Source Roots of Lindera strychnifolia

Postulated Biological Activity and Signaling
Pathways
While direct evidence for Ethyllucidone's biological activity is scarce, its structural similarity to

Lucidone suggests it may possess anti-inflammatory properties. Lucidone has been shown to

exert anti-inflammatory effects by inhibiting key signaling pathways.

Hypothetical Anti-Inflammatory Signaling Pathways
NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a primary regulator

of the inflammatory response. In unstimulated cells, NF-κB is held inactive in the cytoplasm.

Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a cascade that leads to the

degradation of the inhibitory protein IκBα, allowing NF-κB to translocate to the nucleus and

activate the transcription of pro-inflammatory genes like iNOS and COX-2. Studies on Lucidone

have shown that it can inhibit this process, preventing NF-κB activation.

MAPK Signaling Pathway: Mitogen-Activated Protein Kinase (MAPK) pathways, including JNK

and p38, are also crucial in mediating inflammation. Lucidone has been observed to inhibit the

phosphorylation of JNK and p38 MAPKs, thereby blocking downstream inflammatory signaling.

Mandatory Visualization: Signaling Pathway Diagrams
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Caption: Postulated inhibition of the NF-κB pathway by Ethyllucidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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